Cas no 74420-05-6 (4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a chloro-substituted pyrrolopyridine core with a methyl group at the 1-position. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. Its fused bicyclic framework contributes to rigid molecular geometry, which can be advantageous in designing bioactive compounds. The compound’s stability under standard conditions and well-defined reactivity profile make it a practical choice for derivatization. It is commonly utilized in the development of kinase inhibitors and other biologically active molecules, offering researchers a reliable building block for medicinal chemistry applications.
4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine structure
74420-05-6 structure
Product Name:4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine
CAS No:74420-05-6
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD11501283
CID:829644
PubChem ID:12646040
Update Time:2025-10-30

4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-chloro-7-azaindole
    • 4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine
    • 4-chloro-1-methylpyrrolo[2,3-b]pyridine
    • 4-Chloro-1-methyl-7-azaindole
    • DTXSID70505537
    • AKOS006325228
    • SY065961
    • MFCD11501283
    • CS-0050943
    • DS-0665
    • GYGRXUOVLHHEMC-UHFFFAOYSA-N
    • 74420-05-6
    • FT-0760722
    • SCHEMBL2727909
    • J-523659
    • A9537
    • PB20579
    • DB-031260
    • MDL： MFCD11501283
    • Inchi： 1S/C8H7ClN2/c1-11-5-3-6-7(9)2-4-10-8(6)11/h2-5H,1H3
    • InChI Key： GYGRXUOVLHHEMC-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C2C=1C=CN2C

Computed Properties

  • Exact Mass: 166.03000
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.30
  • Boiling Point: 275 ºC
  • Flash Point: 120 ºC
  • Refractive Index: 1.633
  • PSA: 17.82000
  • LogP: 2.22670

4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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